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Essential Safety and Logistical Information for
Handling TM5007
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Compound of Interest

Compound Name: TM5007

Cat. No.: B15574613

For researchers, scientists, and drug development professionals working with TM5007, a
potent and orally active inhibitor of plasminogen activator inhibitor-1 (PAI-1), adherence to strict
safety protocols is paramount.[1][2][3] This guide provides essential, immediate safety and
logistical information, including operational and disposal plans, to ensure the safe handling of
this compound in a laboratory setting.

Summary of Key Safety Data

While specific occupational exposure limits for TM5007 have not been established, the
following table summarizes key safety and handling information based on available safety data

sheets and chemical supplier information.
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Parameter Value/iInformation Source
5'5"-
adipoylbis(azanediyl))bis(([2,3'
Chemical Name ( ] p ibis{ yh) _(([ MedKoo Biosciences
-bithiophene]-4'-carboxylic
acid))
CAS Number 342595-05-5 MedchemExpress.com
Molecular Formula C24H20N206S4 MedKoo Biosciences
Molecular Weight 560.67 g/mol MedKoo Biosciences
Appearance Solid powder N/A
Long-term: -20°C; Short-term:
Storage TargetMol
4°C
Solubility Soluble in DMSO TargetMol

Occupational Exposure Limits
(OELs)

Not established N/A

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is critical to minimize exposure
and ensure personal safety. The following PPE is mandatory when handling TM5007:

o Eye Protection: Chemical safety goggles or a face shield must be worn to protect against
splashes.

o Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required. It is crucial
to inspect gloves for any signs of degradation or perforation before use.

o Body Protection: A laboratory coat must be worn to prevent skin contact. For procedures with
a higher risk of splashes or aerosol generation, additional protective clothing may be
necessary.

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood, to minimize the inhalation of dust or aerosols.
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Operational and Handling Procedures

Adherence to the following step-by-step procedures will ensure the safe handling and use of
TM5007 in the laboratory.

Preparation and Weighing

Work Area Preparation: Ensure the chemical fume hood is clean, uncluttered, and
functioning correctly.

Gather Materials: Assemble all necessary equipment, including spatulas, weigh boats, and
solvent dispensers, within the fume hood.

Don PPE: Put on all required personal protective equipment before opening the primary
container.

Weighing: Carefully weigh the desired amount of TM5007. Avoid generating dust. If dust is
observed, gently wipe the area with a damp cloth, which should then be disposed of as
hazardous waste.

Solubilization

Solvent Addition: Add the appropriate solvent (e.g., DMSO) to the vessel containing the
weighed TM5007.

Mixing: Gently swirl or vortex the mixture until the compound is fully dissolved. Avoid
splashing.

Labeling: Clearly label the container with the compound name, concentration, solvent, and
date of preparation.

Storage

Long-Term Storage: For long-term storage, TM5007 powder should be stored at -20°C.

Short-Term Storage: Solutions of TM5007 can be stored at 4°C for short periods. To prevent
degradation from repeated freeze-thaw cycles, it is recommended to aliquot stock solutions
into smaller, single-use vials.
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Disposal Plan

Proper disposal of TM5007 and any contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance. As TM5007 contains thiophene rings, it
should be treated as hazardous chemical waste.

» Waste Segregation:

o Solid Waste: Collect all solid waste contaminated with TM5007, including gloves, weigh
boats, and paper towels, in a designated, clearly labeled hazardous waste container.

o Liquid Waste: Collect all liquid waste containing TM5007 in a separate, compatible, and
clearly labeled hazardous waste container. Do not mix with other waste streams to avoid
potentially dangerous reactions.

o Container Labeling: All waste containers must be labeled with "Hazardous Waste," the full
chemical name "TM5007," and the approximate concentration and quantity.

o Storage of Waste: Store waste containers in a designated satellite accumulation area within
the laboratory, away from heat and ignition sources.

o Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.

Emergency Procedures

In the event of an emergency involving TM5007, immediate and appropriate action is critical.
Spills

o Evacuate: Immediately evacuate the affected area and alert nearby personnel.

 |solate: If safe to do so, prevent the spread of the spill by using absorbent materials.

e Ventilate: Ensure the area is well-ventilated.
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» Contact EHS: Notify your institution's Environmental Health and Safety department
immediately for guidance on cleanup procedures. Do not attempt to clean up a significant
spill without proper training and equipment.

Personal Exposure

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove any contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If they are experiencing difficulty breathing,
provide respiratory support and seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

As TM5007 is a potent enzyme inhibitor, it is crucial to inform medical personnel of the
chemical identity and its mechanism of action to ensure appropriate treatment.

TM5007 Handling and Disposal Workflow
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TM5007 Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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